Cas no 880767-18-0 (3-bromo-1-(1-ethoxyethyl)-1H-pyrazole)

3-bromo-1-(1-ethoxyethyl)-1H-pyrazole structure
880767-18-0 structure
Product Name:3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
CAS No:880767-18-0
MF:C7H11BrN2O
MW:219.079040765762
CID:3231666
PubChem ID:86231033
Update Time:2025-04-21

3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE, 3-BROMO-1-(1-ETHOXYETHYL)-
    • 3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
    • 3-bromo-1-(1-ethoxyethyl)pyrazole
    • MFCD25976501
    • 3-Bromo-1-(1-ethoxyethyl)-pyrazole
    • 880767-18-0
    • Inchi: 1S/C7H11BrN2O/c1-3-11-6(2)10-5-4-7(8)9-10/h4-6H,3H2,1-2H3
    • InChI Key: OHHZDAOBJWTSPX-UHFFFAOYSA-N
    • SMILES: BrC1C=CN(C(C)OCC)N=1

Computed Properties

  • Exact Mass: 218.00548Da
  • Monoisotopic Mass: 218.00548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27.1Ų

3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-1 G
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
880767-18-0 95%
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¥ 6,270.00 2021-05-07
Apollo Scientific
OR307176-1g
3-Bromo-1-(1-ethoxyethyl)-1H-pyrazole
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-100MG
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
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¥ 1,570.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-250MG
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
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¥ 2,508.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-500MG
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
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¥ 4,184.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-1G
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
880767-18-0 95%
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¥ 6,270.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA431-5G
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Chemenu
CM388447-1g
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
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¥7752.00 2024-04-27
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